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Compound of Interest

Compound Name: Meprylcaine

Cat. No.: B109537

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of
meprylcaine hydrochloride. The information is curated to support research, development, and
quality control activities involving this active pharmaceutical ingredient. Data is presented in a
structured format for clarity and ease of comparison, supplemented by detailed experimental
methodologies and visual representations of its mechanism of action and synthesis.

Core Physicochemical Data

Meprylcaine hydrochloride is a local anesthetic with stimulant properties.[1] Its chemical and
physical characteristics are crucial for formulation development, analytical method
development, and understanding its pharmacological profile.

General Information
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Identifier

Value

Chemical Name

[2-methyl-2-(propylamino)propyl] benzoate
hydrochloride[2]

CAS Number

956-03-6[3]

Molecular Formula

C14H22CINO2[4]

Molecular Weight

271.78 g/mol [5]

Synonyms

Oracaine hydrochloride, Epirocaine
hydrochloride[6][7]

Quantitative Physicochemical Properties

The following table summarizes the key quantitative physicochemical properties of

meprylcaine hydrochloride.

Property Value Reference
Melting Point 150-151 °C [3114]
Boiling Point 329.5 °C at 760 mmHg [4]

Density 1 g/cm3 [4]

pKa 9.9 [8]

LogP (Octanol/Water Partition

Coefficient) 337 15109]

Flash Point 153.1°C [4]

Vapor Pressure 0.000177 mmHg at 25 °C [4]

pH (1:50 aqueous solution) 5.7 [3]

Solubility Profile
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Solvent Solubility Reference
Water Soluble [3]
Ethanol Soluble (= 10 mg/mL) [6]
DMSO Z[;ellrr‘:rll_g)jly Soluble (1-10 ]
PBS (pH 7.2) Soluble (= 10 mg/mL) [6]

Experimental Protocols

The following sections detail the methodologies for the synthesis of meprylcaine hydrochloride
and the determination of its key physicochemical properties.

Synthesis of Meprylcaine Hydrochloride

The synthesis of meprylcaine hydrochloride is typically a two-step process involving the
formation of the meprylcaine free base followed by its conversion to the hydrochloride salt.

Step 1: Synthesis of Meprylcaine (free base)

Meprylcaine free base is synthesized via the esterification of 2-methyl-2-(propylamino)propan-
1-ol with benzoyl chloride.[1]

o Materials: 2-methyl-2-(propylamino)propan-1-ol, benzoyl chloride, sodium hydroxide, ether,
water.

e Procedure:

o A solution of 2-methyl-2-(propylamino)propan-1-ol is prepared in an aqueous sodium
hydroxide solution.

o Ether is added to the solution.

o Benzoyl chloride is added dropwise to the stirred and cooled mixture, maintaining a
temperature below 30°C.[10]
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o After the addition is complete, stirring is continued for an additional 30 minutes.[10]

o The aqueous layer is separated, and the ether layer is washed with water, dried, and
evaporated to yield meprylcaine as an oil.[10]

Step 2: Formation of Meprylcaine Hydrochloride

The meprylcaine free base is then converted to its hydrochloride salt to enhance its stability
and water solubility.[5]

o Materials: Meprylcaine (oil from Step 1), concentrated hydrochloric acid, isopropanol.
e Procedure:

o Concentrated hydrochloric acid is slowly added to the meprylcaine oil, resulting in an
exothermic reaction and solidification of the product.[10]

o The resulting solid is dissolved in boiling isopropanol.[10]

o The solution is allowed to cool, leading to the crystallization of meprylcaine hydrochloride
as white crystals.[10]

o The crystals are collected by filtration and can be recrystallized from isopropanol for
further purification.[10]

Determination of Physicochemical Properties

The following are generalized protocols that can be adapted for the determination of the
physicochemical properties of meprylcaine hydrochloride.

2.2.1. Melting Point Determination
The melting point is determined using a capillary melting point apparatus.
o Apparatus: Capillary tubes, melting point apparatus (e.g., Mel-Temp).

e Procedure:
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o A small amount of the dried, powdered meprylcaine hydrochloride is packed into a
capillary tube to a height of 2-3 mm.[11]

o The capillary tube is placed in the heating block of the melting point apparatus.[6]

o The sample is heated at a steady rate until the temperature is approximately 20°C below
the expected melting point.[11]

o The heating rate is then reduced to approximately 1-2°C per minute.

o The temperature at which the first droplet of liquid appears is recorded as the onset of
melting, and the temperature at which the entire sample becomes a clear liquid is
recorded as the completion of melting. This range is reported as the melting point.[11]

2.2.2. pKa Determination by Potentiometric Titration

The acid dissociation constant (pKa) is determined by potentiometric titration.

o Apparatus: Potentiometer with a pH electrode, magnetic stirrer, burette.

» Reagents: Meprylcaine hydrochloride solution (e.g., 1 mM), standardized sodium hydroxide
(NaOH) solution (e.g., 0.1 M), standardized hydrochloric acid (HCI) solution (e.g., 0.1 M),
potassium chloride (KCI) solution (to maintain constant ionic strength).

e Procedure:

o Calibrate the pH meter using standard buffer solutions.[12]

o A known volume and concentration of meprylcaine hydrochloride solution is prepared.
The solution can be made acidic (pH 1.8-2.0) with 0.1 M HCI.[12]

o The solution is titrated with a standardized NaOH solution, adding the titrant in small
increments.[12]

o The pH of the solution is recorded after each addition, allowing the reading to stabilize.[12]

o The titration is continued until the pH reaches approximately 12-12.5.[12]
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o Aftitration curve is generated by plotting the pH versus the volume of NaOH added. The
pKa is determined from the pH at the half-equivalence point.[13]

2.2.3. Solubility Determination

The solubility of meprylcaine hydrochloride in various solvents is determined by the shake-
flask method.

o Apparatus: Vials with screw caps, analytical balance, shaker or vortex mixer, analytical
instrumentation for quantification (e.g., HPLC-UV).

e Procedure:

o An excess amount of meprylcaine hydrochloride is added to a known volume of the
desired solvent (e.g., water, ethanol, DMSO) in a vial.

o The vials are sealed and agitated at a constant temperature for a sufficient period (e.g.,
24-48 hours) to ensure equilibrium is reached.

o The resulting suspension is filtered or centrifuged to remove the undissolved solid.

o The concentration of meprylcaine hydrochloride in the clear supernatant is determined
using a suitable analytical method, such as HPLC-UV.

2.2.4. Octanol-Water Partition Coefficient (LogP) Determination
The LogP value is determined using the shake-flask method according to OECD Guideline 107.

o Apparatus: Separatory funnel or centrifuge tubes, shaker, analytical instrumentation for
quantification (e.g., HPLC-UV).

» Reagents: n-Octanol (pre-saturated with water), water (pre-saturated with n-octanol),
meprylcaine hydrochloride.

e Procedure:

o A known amount of meprylcaine hydrochloride is dissolved in either water or n-octanol.
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o The solution is placed in a separatory funnel with the other immiscible phase.

o The mixture is shaken vigorously for a set period to allow for partitioning between the two
phases and then allowed to stand for phase separation.[3]

o The concentration of meprylcaine hydrochloride in both the aqueous and octanol phases
is determined by a suitable analytical method.[4][8]

o The partition coefficient (P) is calculated as the ratio of the concentration in the octanol
phase to the concentration in the aqueous phase. The LogP is the base-10 logarithm of
this value.[4]

Mechanism of Action and Synthesis Workflow

The following diagrams illustrate the mechanism of action and the synthesis workflow of
meprylcaine hydrochloride.
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Caption: Mechanism of action of meprylcaine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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